N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide

• IUPAC Name: N-naphthalen-2-yl-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanylacetamide
• InChI: InChI=1S/C24H25N3O2S/c28-23(25-21-11-10-19-6-4-5-7-20(19)16-21)17-30-18-24(29)27-14-12-26(13-15-27)22-8-2-1-3-9-22/h1-11,16H,12-15,17-18H2,(H,25,28)
• InChI Key: HPJOSUSIPJRPDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CSCC(=O)NC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C24H25N3O2S
• Molecular Weight: 419.5 g/mol

Description

N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. It is a thioacetamide derivative that has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide is not fully understood, but it is believed to involve the inhibition of different enzymes and proteins. It has been reported to inhibit the activity of acetylcholinesterase, an enzyme involved in neurotransmission, and to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been reported to inhibit the activity of different enzymes involved in the biosynthesis of bacterial and fungal cell walls, leading to their inhibition.
Biochemical and Physiological Effects:
N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide has been reported to have different biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the inhibition of cell proliferation. It has also been reported to have antimicrobial and antifungal properties, inhibiting the growth of different bacterial and fungal strains. In addition, it has been reported to have anti-inflammatory properties, reducing the production of inflammatory cytokines and chemokines.

Advantages and Limitations for Lab Experiments

N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide has several advantages and limitations for lab experiments. Its advantages include its potential applications in different fields, including medicinal chemistry, pharmacology, and biochemistry. Its limitations include its low yield during the synthesis process and its potential toxicity, which requires careful handling and storage.

Future Directions

There are several future directions for the study of N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide. These include the optimization of the synthesis method to increase yield and reduce toxicity, the identification of its molecular targets and mechanisms of action, and the development of more potent and selective analogs for the treatment of different diseases. In addition, the study of its potential applications in different fields, including drug discovery, chemical biology, and materials science, will continue to be an area of research interest.

Scientific Research Applications

N-2-naphthyl-2-{[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]thio}acetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been reported to have antimicrobial, antifungal, and anticancer properties. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, bacterial infections, and fungal infections. In pharmacology, it has been studied for its mechanism of action and its effects on different physiological processes, including neurotransmission and inflammation. In biochemistry, it has been studied for its interactions with different enzymes and proteins.